Cas no 1803709-97-8 (3-Chloro-2-(difluoromethyl)-6-(fluoromethyl)pyridine)

• Product Name: 3-Chloro-2-(difluoromethyl)-6-(fluoromethyl)pyridine
• CAS No: 1803709-97-8
• MF: C₇H₅ClF₃N
• MW: 195.569511175156
• CID: 4926527
• Update Time: 2025-05-23

3-Chloro-2-(difluoromethyl)-6-(fluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(difluoromethyl)-6-(fluoromethyl)pyridine

• Inchi： 1S/C7H5ClF3N/c8-5-2-1-4(3-9)12-6(5)7(10)11/h1-2,7H,3H2
• InChI Key： UFWIAAUEHQUYSI-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CF)N=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• XLogP3: 2.3
• Topological Polar Surface Area: 12.9

Additional information on 3-Chloro-2-(difluoromethyl)-6-(fluoromethyl)pyridine

3-Chloro-2-(difluoromethyl)-6-(fluoromethyl)pyridine (CAS No. 1803709-97-8): A Key Intermediate in Modern Pharmaceutical Synthesis

3-Chloro-2-(difluoromethyl)-6-(fluoromethyl)pyridine, identified by its CAS number 1803709-97-8, is a versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting neurological and inflammatory disorders. Its unique structural features, including the presence of multiple fluorine atoms and a chloro substituent, contribute to its reactivity and utility in drug development.

The pyridine core of 3-Chloro-2-(difluoromethyl)-6-(fluoromethyl)pyridine is a well-established scaffold in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. The incorporation of fluorine atoms at the 2- and 6-positions enhances the metabolic stability and lipophilicity of the compound, making it an attractive candidate for further derivatization. Additionally, the chloro group at the 3-position provides a handle for further functionalization via nucleophilic substitution reactions, allowing for the introduction of diverse pharmacophores.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. 3-Chloro-2-(difluoromethyl)-6-(fluoromethyl)pyridine has emerged as a valuable building block in this endeavor. For instance, studies have demonstrated its utility in the synthesis of kinase inhibitors, which are widely used in the treatment of cancer and inflammatory diseases. The fluorinated pyridine derivatives exhibit enhanced binding affinity to target kinases, leading to more potent and selective therapeutic outcomes.

Moreover, the compound has shown promise in the development of antiviral agents. The structural motif of 3-Chloro-2-(difluoromethyl)-6-(fluoromethyl)pyridine is reminiscent of several FDA-approved antiviral drugs, suggesting its potential role in combating viral infections. Researchers have leveraged its scaffold to design molecules that inhibit viral proteases and polymerases, thereby disrupting viral replication cycles. Preliminary findings indicate that certain derivatives exhibit significant antiviral activity against a range of pathogens.

The role of fluorine atoms in modulating drug properties cannot be overstated. In 3-Chloro-2-(difluoromethyl)-6-(fluoromethyl)pyridine, the electron-withdrawing nature of fluorine enhances the electrophilicity of the pyridine ring, facilitating reactions such as cross-coupling and nucleophilic addition. This reactivity is exploited in synthetic protocols to introduce additional functional groups, tailoring the compound for specific biological applications. Additionally, fluorine's ability to influence pharmacokinetic profiles makes it an indispensable element in modern drug design.

Recent advances in computational chemistry have further accelerated the development of novel derivatives of 3-Chloro-2-(difluoromethyl)-6-(fluoromethyl)pyridine. Molecular modeling techniques allow researchers to predict the binding modes of these compounds with biological targets with high accuracy. By integrating experimental data with computational insights, scientists can optimize lead structures more efficiently, reducing the time and cost associated with drug discovery.

The synthesis of 3-Chloro-2-(difluoromethyl)-6-(fluoromethyl)pyridine itself is a testament to the ingenuity of organic chemists. Multi-step synthetic routes involving cross-coupling reactions, halogenation, and functional group transformations are employed to construct this complex molecule. The optimization of these synthetic pathways is critical for ensuring high yields and purity, which are essential for pharmaceutical applications.

In conclusion, 3-Chloro-2-(difluoromethyl)-6-(fluoromethyl)pyridine (CAS No. 1803709-97-8) represents a cornerstone in modern pharmaceutical synthesis. Its unique structural features and reactivity make it an invaluable intermediate for developing innovative therapeutic agents. As research continues to uncover new applications for this compound, its significance in drug discovery is poised to grow even further.